3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione

• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• IUPAC Name: 5,7,8,10-tetramethyl-3,12-dioxatricyclo[6.4.0.02,7]dodeca-5,9-diene-4,11-dione
• InChI: InChI=1S/C14H16O4/c1-7-5-13(3)9(17-11(7)15)10-14(13,4)6-8(2)12(16)18-10/h5-6,9-10H,1-4H3
• InChI Key: SGWBVFIDGOMQAI-UHFFFAOYSA-N
• SMILES: CC1=CC2(C(C3C2(C=C(C(=O)O3)C)C)OC1=O)C

Description

3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione, also known as TMCB, is a synthetic compound that has been widely used in scientific research. It is a bicyclic pyranone that has been synthesized through a variety of methods. TMCB has been shown to have various biochemical and physiological effects, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is a signaling pathway that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been shown to have various biochemical and physiological effects. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been shown to induce apoptosis, which is programmed cell death, in cancer cells. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has also been shown to inhibit the proliferation of cancer cells. Additionally, 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been shown to reduce inflammation in various tissues. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has also been shown to have neuroprotective effects, and it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has several advantages for lab experiments. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione is a synthetic compound that can be easily synthesized in the lab. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione is also stable and can be stored for long periods of time. Additionally, 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been extensively studied, and its mechanism of action is well understood. However, there are also limitations to using 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione in lab experiments. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione is a synthetic compound that may not accurately reflect the effects of natural compounds. Additionally, 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione may have off-target effects that need to be considered when interpreting results.

Future Directions

There are several future directions for the study of 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione. One future direction is to study the effects of 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione on different types of cancer. Another future direction is to study the effects of 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione on different inflammatory diseases. Additionally, future studies could investigate the potential use of 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione as a treatment for neurodegenerative diseases. Finally, future studies could investigate the potential use of 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione in combination with other drugs for the treatment of various diseases.
Conclusion:
In conclusion, 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione is a synthetic compound that has been widely used in scientific research. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been synthesized through a variety of methods, and it has been shown to have various biochemical and physiological effects. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been extensively studied, and its mechanism of action is well understood. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has several advantages for lab experiments, but there are also limitations to using 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione in lab experiments. Finally, there are several future directions for the study of 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione, including the study of its effects on different types of cancer, inflammatory diseases, and neurodegenerative diseases.

Synthesis Methods

3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been synthesized through a variety of methods, including the Diels-Alder reaction, Michael addition, and aldol condensation. The Diels-Alder reaction involves the reaction of a diene and a dienophile to form a cyclic compound. Michael addition involves the addition of a nucleophile to a β-unsaturated carbonyl compound. Aldol condensation involves the condensation of two carbonyl compounds to form a β-hydroxy carbonyl compound.

Scientific Research Applications

3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been used in various scientific research studies, including studies on cancer, inflammation, and neurodegenerative diseases. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been shown to have anti-cancer properties, and it has been studied as a potential treatment for various types of cancer. 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has also been shown to have anti-inflammatory properties, and it has been studied as a potential treatment for inflammatory diseases. Additionally, 3,4a,4b,6-Tetramethyl-4a,4b,8a,8b-tetrahydropyrano[3',2':3,4]cyclobuta[1,2-b]pyran-2,7-dione has been shown to have neuroprotective properties, and it has been studied as a potential treatment for neurodegenerative diseases.